(Z)-N-(3-allyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-(4-fluoro-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C18H15FN2O3S2/c1-3-11-21-16-13(19)8-6-9-14(16)25-18(21)20-17(22)12-7-4-5-10-15(12)26(2,23)24/h3-10H,1,11H2,2H3
• InChI Key: BRMIZJYKDDABID-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C(=O)N=C2N(C3=C(C=CC=C3S2)F)CC=C
• Molecular Formula: C18H15FN2O3S2
• Molecular Weight: 390.5 g/mol

Description

(Z)-N-(3-allyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C18H15FN2O3S2 and its molecular weight is 390.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of fluorobenzamides, including compounds similar to the specified chemical, has been explored for their promising antimicrobial properties. For instance, novel synthesis methods have been developed for fluoro-substituted sulphonamide benzothiazoles, demonstrating significant antimicrobial activity. Such compounds are synthesized from fluorobenzothiazole derivatives, showcasing a wide range of biodynamic properties due to their fluorobenzenes and substituted benzothiazoles components (Jagtap et al., 2010).

Additionally, the preparation and characterization of compounds involving 2-halobenzoyl chlorides in the synthesis of thiadiazoloquinazolinone derivatives indicate the potential for creating novel compounds with specific chemical properties, such as those containing sulfonamide groups. These compounds have shown promise in various chemical reactions and have been the subject of enhanced synthetic procedures (Shlenev et al., 2017).

Biological Applications

The compound's structural moieties, specifically the benzothiazole and sulfonamide groups, have been linked to various biological activities. For example, benzothiazoles have been studied for their antimicrobial activities, and sulfonamides possess a broad spectrum of biological applications ranging from antimicrobial to anticancer activities. Research into similar compounds has shown that benzothiazole and sulfonamide derivatives can serve as potent antimicrobial agents, with some showing activity against resistant strains of bacteria and fungi (Desai et al., 2013).

Moreover, the exploration of sulfonamides in the context of antimalarial and potential COVID-19 treatments has been a subject of recent studies. These studies involve the synthesis of sulfonamide derivatives and their in vitro evaluation, demonstrating the versatility and therapeutic potential of sulfonamide-containing compounds (Fahim & Ismael, 2021).